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Abstract

1-Bromooctadecane, also known as stearyl bromide, is a long-chain alkyl halide that serves
as a pivotal intermediate in a multitude of organic syntheses and material science applications.
Its bifunctional nature, possessing a long, hydrophobic alkyl chain and a reactive bromide,
makes it a versatile building block for the introduction of the octadecyl group into various
molecular scaffolds. This technical guide provides a comprehensive overview of the history,
synthesis, physicochemical properties, and key applications of 1-Bromooctadecane, with a
focus on detailed experimental protocols and data presentation for the scientific community.

Introduction and Historical Context

While the precise moment of the first synthesis of 1-Bromooctadecane is not readily available
in contemporary literature, its preparation and characterization are well-established, with
foundational purification methods being cited from the 1930s and 1950s. Key publications by
Meyer & Ried (1933) and Hoffmann & Smyth (1950) are frequently referenced in the context of
its purification, suggesting its use and study in the scientific community from at least that
period. The primary and most enduring method for its synthesis involves the nucleophilic
substitution of the hydroxyl group in stearyl alcohol (1-octadecanol) with a bromine atom,
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typically using hydrogen bromide.[1] This straightforward and efficient conversion has
cemented 1-Bromooctadecane's role as a readily accessible long-chain alkylating agent.

Physicochemical and Spectroscopic Data

The physical and spectroscopic properties of 1-Bromooctadecane are well-documented,
providing crucial information for its identification, handling, and use in experimental setups.

Physical Properties

A summary of the key physical properties of 1-Bromooctadecane is presented in Table 1.

Property Value Reference(s)
Molecular Formula CisHs7Br [2]
Molecular Weight 333.39 g/mol [2]

White to light yellow solid or
Appearance ) o [31[4]
colorless to light yellow liquid

Melting Point 25-30 °C [2]
Boiling Point 214-216 °C at 12 mmHg [2]
Density 0.976 g/mL at 25 °C [2]
Refractive Index 1.462-1.464 [4]

Insoluble in water; soluble in
Solubility ethanol, ether, ethyl acetate, [3114]

and petroleum ether.

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of 1-
Bromooctadecane. Key data from *H NMR, 3C NMR, IR, and Mass Spectrometry are
summarized below.

Table 2: Spectroscopic Data of 1-Bromooctadecane
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_ Key Peaks / Chemical Shifts
Technique Reference(s)

(%)
~3.41 ppm (t, 2H, -CH2Br),
~1.85 ppm (quint, 2H, -
1H NMR (CDCls) CH2CH2Br), ~1.25 ppm (m, [1][5]
30H, -(CH2)15-), ~0.88 ppm (t,
3H, -CH5)

~33.8 ppm (-CH2Br), ~32.8
ppm, ~29.7 ppm, ~29.6 ppm,
13C NMR (CDCIs) ~29.5 ppm, ~29.4 ppm, ~29.1 [5][6]
ppm, ~28.7 ppm, ~28.2 ppm,
~22.7 ppm, ~14.1 ppm (-CHs3)

~2924 cm~1 (C-H stretch),
~2853 cm~1 (C-H stretch),
IR (liquid film) ~1465 cm~1 (C-H bend), ~722 [51[7]
cm~1 (-(CH2)n- rock), ~646
cm~1 (C-Br stretch)

miz 253, 255 ([M-CsH12]*),
Mass Spec (El) 135, 137 ([CaHsBI]*), 97, 83, 8]
69, 57, 43

Synthesis of 1-Bromooctadecane

The most common and efficient method for the synthesis of 1-Bromooctadecane is the
reaction of stearyl alcohol with hydrogen bromide. Below is a detailed experimental protocol
based on established procedures.

Experimental Protocol: Synthesis from Stearyl Alcohol
and HBr

This protocol describes the synthesis of 1-Bromooctadecane via the reaction of 1-octadecanol
with hydrobromic and sulfuric acids.[9]

Materials:
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e 1-Octadecanol (Stearyl alcohol)

e 48% Hydrobromic acid

o Concentrated (98%) Sulfuric acid

» 5% Sodium bicarbonate solution

e Anhydrous calcium chloride or sodium sulfate

¢ Dichloromethane or diethyl ether (for extraction)
Equipment:

Round-bottom flask with a reflux condenser and mechanical stirrer

Heating mantle

Separatory funnel

Vacuum distillation apparatus
Procedure:

e To a two-necked round-bottom flask equipped with a reflux condenser and mechanical
stirrer, add 100 mL of 48% hydrobromic acid.

» With continuous stirring, slowly add 25 mL of concentrated sulfuric acid through an addition
funnel. Caution: The reaction is exothermic.

e Add 270 g of 1-octadecanol to the mixture, followed by the slow addition of another 25 mL of
concentrated sulfuric acid.

» Heat the reaction mixture to 90 °C and maintain it at this temperature with continuous stirring
for 8 hours.

 After the reflux period, cool the mixture to room temperature. The mixture will separate into
two layers.
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o Transfer the mixture to a separatory funnel and separate the lower aqueous layer.

e Wash the upper organic layer (crude 1-Bromooctadecane) with an equal volume of 5%
sodium bicarbonate solution, followed by a wash with water.

» Dry the organic layer over anhydrous calcium chloride or sodium sulfate.
« Filter to remove the drying agent.

» Purify the crude product by vacuum distillation, collecting the fraction at 214-216 °C under 12
mmHg pressure.[2] The expected yield is typically high, often exceeding 90%.[3]

Purification Methods

For obtaining high-purity 1-Bromooctadecane, several methods have been reported. These
include:

o Recrystallization: Twice recrystallizing the compound from the melt.[4]

o Washing and Distillation: Washing the crude product with aqueous sodium sulfate, followed
by concentrated sulfuric acid (with cooling), and another wash with agueous sodium sulfate
before fractional vacuum distillation.[4]

Chemical Reactions and Applications

1-Bromooctadecane is a versatile reagent in organic synthesis, primarily utilized for the
introduction of the C18 alkyl chain.

Nucleophilic Substitution Reactions

The carbon-bromine bond in 1-Bromooctadecane is susceptible to nucleophilic attack, making
it an excellent substrate for Sn2 reactions. This reactivity is fundamental to many of its
applications.
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Diagram 1: General Nucleophilic Substitution of 1-Bromooctadecane.

Preparation of Wittig Reagents

1-Bromooctadecane reacts with triphenylphosphine to form the corresponding phosphonium
salt, which can be deprotonated with a strong base to yield a Wittig reagent. This reagent is
instrumental in the synthesis of long-chain alkenes.
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Wittig Reagent Synthesis
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Diagram 2: Synthesis and Application of Wittig Reagent from 1-Bromooctadecane.

Key Applications

» Surfactant Synthesis: It is a key raw material for the production of quaternary ammonium
compounds, which are widely used as cationic surfactants, phase-transfer catalysts, and
biocides.

« Functionalization of Materials: 1-Bromooctadecane has been used in the synthesis of
shortened single-walled carbon nanotubes (s-SWCNTs), modifying their surface properties.

[2][3]
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» Drug Delivery: The long alkyl chain is of interest in the development of lipid-based drug
delivery systems, where it can be used to modify the lipophilicity of drug molecules.

o Organic Synthesis: It serves as a precursor for the synthesis of various long-chain alkanes,
ethers, and esters. For instance, it is used to prepare octadecane in the presence of sodium
borohydride.[3] It is also a raw material for the preparation of dimethyldistearylammonium
bromide, a modifier for bentonite.[3]

Conclusion

1-Bromooctadecane is a cornerstone of long-chain alkyl chemistry, with a history of use
spanning nearly a century. Its straightforward synthesis from readily available starting
materials, coupled with its versatile reactivity, ensures its continued importance in both
academic research and industrial applications. This guide provides the essential technical
information for researchers and professionals working with this valuable chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Bromooctadecane:
Discovery, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154017#discovery-and-history-of-1-
bromooctadecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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